Cas no 21635-78-9 (4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde)

• Product Name: 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde
• CAS No: 21635-78-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD08703299
• CID: 51827
• PubChem ID: 29933538
• Update Time: 2025-10-29

4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Ethoxyethyl)(ethyl)amino)benzaldehyde
• 4-[2-ethoxyethyl(ethyl)amino]benzaldehyde
• N-Ethyl-N-ethoxylethyl-4-amino benzaldehyde
• Benzaldehyde,p-[(2-ethoxyethyl)ethylamino]- (8CI)
• 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde
• 21635-78-9
• AKOS013009114
• DTXSID90652279
• N-Ethyl-N-ethoxylethyl-4-aminobenzaldehyde
• A815550
• CS-0449599
• FT-0721664
• SCHEMBL10939041
• VPQDJWZOKQGORL-UHFFFAOYSA-N

• MDL： MFCD08703299
• Inchi： 1S/C13H19NO2/c1-3-14(9-10-16-4-2)13-7-5-12(11-15)6-8-13/h5-8,11H,3-4,9-10H2,1-2H3
• InChI Key： VPQDJWZOKQGORL-UHFFFAOYSA-N
• SMILES： O(CC)CCN(C1C=CC(C=O)=CC=1)CC

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.046
• Boiling Point: 347.8 °C at 760 mmHg
• Flash Point: 347.8 °C at 760 mmHg
• Refractive Index: 1.552
• PSA: 29.54000
• LogP: 2.36190

Additional information on 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde

4-[(2-Ethoxyethyl)(Ethyl)amino]benzaldehyde: A Comprehensive Overview

4-[(2-Ethoxyethyl)(ethyl)amino]benzaldehyde, with the CAS number 21635-78-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes an aromatic benzaldehyde moiety and a substituted amino group. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde is C₁₁H₁₅NO₂, and its molecular weight is approximately 193.24 g/mol. The compound's structure consists of a benzaldehyde group (C₆H₅-CHO) attached to an amino group (-NH-) that is further substituted with a 2-ethoxyethyl group (C₄H₉O-) and an ethyl group (C₂H₅-). This unique arrangement of functional groups imparts the compound with both aromatic and aliphatic characteristics, making it a valuable building block in various synthetic pathways.

In the realm of organic synthesis, 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde has been utilized as a key intermediate in the preparation of more complex molecules. Its reactivity at the aldehyde and amino functionalities allows for a wide array of chemical transformations, including condensation reactions, reduction, and oxidation processes. Recent studies have highlighted its utility in the synthesis of advanced pharmaceuticals and functional materials. For instance, researchers at the University of California, Los Angeles (UCLA) have demonstrated its effectiveness in the synthesis of novel antiviral agents, showcasing its potential in drug discovery.

The physical properties of 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde are also noteworthy. It typically appears as a yellowish solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 70-75°C, and it has a boiling point that exceeds 300°C under standard atmospheric conditions. These properties make it suitable for various laboratory and industrial applications where solubility and thermal stability are crucial.

In medicinal chemistry, 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding suggests that 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde could serve as a valuable scaffold for designing more effective anticancer drugs.

Beyond its medicinal applications, 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde has also found use in materials science. Its aromatic structure and functional groups make it an attractive candidate for the synthesis of polymers and other advanced materials. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to create novel conjugated polymers with enhanced electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde is another area of ongoing research. While it is not classified as a hazardous material under current regulations, its biodegradability and environmental fate are important considerations for its industrial use. Studies conducted by environmental scientists have shown that this compound can be effectively degraded by microbial processes under aerobic conditions, suggesting that it may have a relatively low environmental impact when properly managed.

In conclusion, 4-[(2-ethoxyethyl)(ethyl)amino]benzaldehyde (CAS No. 21635-78-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.